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Compound of Interest

Compound Name: Z-Met-met-OH

Cat. No.: B13808921

Get Quote

Executive Summary
In the high-stakes landscape of therapeutic peptide development, Methionine (Met) residues

represent a critical stability liability due to their susceptibility to oxidation (forming sulfoxides)

and alkylation.[1] Z-Met-Met-OH (N-Benzyloxycarbonyl-L-methionyl-L-methionine) serves as a

specialized reference standard, distinct from generic peptide markers. Its utility lies in its dual

nature: the Z-group provides significant hydrophobic retention and UV chromophore stability,

while the Met-Met motif acts as a sensitive probe for oxidation-induced retention time shifts.

This guide analyzes the application of Z-Met-Met-OH in establishing "self-validating" Quality

Control (QC) systems, specifically for monitoring coupling efficiency and resolving oxidative

impurities in hydrophobic peptide synthesis.

Part 1: The Role of Z-Met-Met-OH in Peptide QC
Chemical Identity and Critical Quality Attributes (CQA)
Z-Met-Met-OH is a protected dipeptide intermediate. In a QC context, it is rarely the final drug

substance but is frequently used as a process impurity marker or a system suitability standard.
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[2]

Molecular Weight: 414.5 g/mol [2]

Key Feature: The Benzyloxycarbonyl (Z) group renders the molecule hydrophobic, allowing it

to be retained on Reverse Phase (RP-HPLC) columns where free dipeptides (H-Met-Met-

OH) would elute in the void volume.

Why This Specific Standard?
The "Met-Met" sequence is notoriously difficult in synthesis. It is prone to:

Incomplete Coupling: Steric hindrance between two bulky sulfur-containing side chains.

Oxidation: The thioether sulfur is easily oxidized to sulfoxide (

) during handling, creating diastereomers (R- and S-sulfoxides).[1]

By using Z-Met-Met-OH as a standard, analysts can validate that their HPLC method has

sufficient resolution power to distinguish between the native hydrophobic peptide and its slightly

more polar oxidized variants.

Part 2: Comparative Performance Analysis
The following analysis compares Z-Met-Met-OH against alternative reference standards used

in peptide mapping and impurity profiling.

Table 1: Comparative Utility of Methionine-Based
Reference Standards
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Feature
Z-Met-Met-OH

(Target)
H-Met-Met-OH

(Unprotected)
Z-Met(O)-Met-OH

(Oxidized)

HPLC Retention (

)

High (Ideal for

C18/C8)

Low (Elutes near void

volume)

Medium (Elutes

before target)

UV Sensitivity

(214nm)

High (Z-group +

Peptide bond)

Low (Peptide bond

only)
High

Oxidation Sensitivity
High (Two susceptible

sites)
High N/A (Already oxidized)

Primary Use Case

System Suitability

(Resolution), Coupling

Check

Bio-availability studies
Resolution Marker

(Pre-cursor)

Mass Spec Signal Strong Moderate Strong

Performance Insight: The "Hydrophobic Shift"
The Z-group is the differentiator. In standard RP-HPLC (0.1% TFA/Water/Acetonitrile

gradients):

H-Met-Met-OH is often too polar to assess column performance accurately; it washes out too

early.

Z-Met-Met-OH elutes in the gradient window typical of therapeutic peptides (e.g., 20-50% B).

This makes it a representative standard for validating column health.

Resolution of Diastereomers
When Z-Met-Met-OH oxidizes, it forms Z-Met(O)-Met-OH. Because the oxidation creates a

new chiral center at the sulfur atom, it splits into two diastereomers.[1] A high-quality HPLC

method must split these peaks. Z-Met-Met-OH is the substrate used to generate these peaks in

situ (via forced degradation) to prove the method works.
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Part 3: Experimental Validation (Self-Validating
Protocol)
As a Senior Application Scientist, I recommend establishing a System Suitability Test (SST)

that uses Z-Met-Met-OH to confirm chromatographic fidelity before running expensive clinical

batches.

Protocol: Oxidative Resolution Check
Objective: Confirm the HPLC column can resolve the native Z-Met-Met-OH from its mono-

oxidized forms.

Reagents:

Standard: Z-Met-Met-OH ( >98% purity).

Oxidant: 0.5% Hydrogen Peroxide (

).

Quench: Methionine (free amino acid) or Sodium Bisulfite.

Workflow:

Preparation: Dissolve Z-Met-Met-OH in 50:50 ACN:Water to 0.5 mg/mL.

Forced Degradation (In-Situ): Take an aliquot and add

(1:1 v/v). Incubate at RT for 30 mins.

Quench: Stop reaction with excess free Methionine.

Injection: Inject the "Stressed" sample alongside the "Native" standard.

Acceptance Criteria (Self-Validating Logic):

Retention Time: The Native peak must elute after the oxidized peaks.

Resolution (
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): The valley-to-peak ratio between the oxidized diastereomers (Peak 1 and Peak 2) and the
native peak must be

.

Mass Balance: The sum of areas (Oxidized + Native) should match the initial Native area (

), confirming no irreversible precipitation.

Analytical Workflow Diagram
The following diagram illustrates the decision logic for impurity identification using this

standard.

Crude Peptide
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RP-HPLC Separation
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Inject UV (214nm) + MS Compare RT to
Z-Met-Met-OH Std

Data Analysis

Identify as
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Confirm Met-Oxidation
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Flag for
De Novo Sequencing
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Click to download full resolution via product page

Caption: Analytical logic flow for identifying Methionine-related impurities using Z-Met-Met-OH
as a reference anchor.

Part 4: Stability & Handling[3]
Methionine-containing standards are inherently unstable. To ensure the integrity of your

reference material:

Storage: Store lyophilized powder at -20°C under Argon or Nitrogen.

Solvent Choice: Avoid DMSO if possible, as it can act as an oxidizing agent over time. Use

degassed Acetonitrile/Water.

Usage Window: Once dissolved, use within 24 hours. If the "Native" standard shows a pre-

peak >0.5% (the sulfoxide), the standard is compromised and must be discarded.
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Part 5: Mechanism of Action (Degradation Pathway)
Understanding the chemistry is vital for troubleshooting. The diagram below details the

oxidation pathway that this standard monitors.

Z-Met-Met-OH
(Hydrophobic)

Z-Met(O)-Met-OH
(Sulfoxide - Polar)

 + [O] (slow)

Oxidative Stress
(Air/Peroxides)

Separation of
R- and S- Isomers

 RP-HPLC Resolution

Click to download full resolution via product page

Caption: The chemical pathway from native standard to separated oxidized diastereomers,

utilized for column resolution testing.

Part 6: Regulatory Context
While specific peptide guidelines exist (e.g., USP <2034>Peptides), the control of impurities

generally aligns with ICH Q3A(R2) principles.

Reporting Threshold: For peptide therapeutics, impurities (including oxidized forms identified

by Z-Met-Met-OH) generally must be reported if >0.1%.
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Identification Threshold: If the impurity exceeds 0.5% (or 1.0% depending on dose), it must

be chemically identified. Z-Met-Met-OH provides the retention time confirmation required for

this identification.

Specific Exclusion: Note that while ICH Q3A excludes peptides, regulatory bodies

(FDA/EMA) expect similar rigor in impurity profiling for synthetic peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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